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Compound of Interest

Compound Name: Carboprost

Cat. No.: B024374

Ensuring the safe and compliant disposal of Carboprost is critical for protecting personnel and
the environment. This guide provides detailed procedures for researchers, scientists, and drug
development professionals on how to manage Carboprost waste effectively.

Carboprost tromethamine, a potent synthetic prostaglandin used in clinical and research
settings, requires careful handling and disposal due to its pharmacological activity and potential
reproductive hazards.[1][2] Adherence to proper disposal protocols is essential to prevent
environmental contamination and ensure compliance with federal, state, and local regulations.

Hazard Assessment and Regulatory Overview

Carboprost tromethamine is classified as harmful if swallowed and may damage fertility or the
unborn child.[1][2][3] While some safety data sheets (SDS) do not classify it as a hazardous
material under the Globally Harmonized System (GHS), others highlight its reproductive
toxicity.[1][2][3][4] It is the responsibility of the waste generator to determine if Carboprost
waste meets the criteria for hazardous waste under the Resource Conservation and Recovery
Act (RCRA) or other local and state regulations.[1] Pharmaceutical waste disposal is regulated
by the Environmental Protection Agency (EPA) and may also be subject to rules from the Drug
Enforcement Administration (DEA) if classified as a controlled substance.

Summary of Disposal and Safety Data
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Parameter Information Source

Acute toxicity, oral (Category
4); Reproductive toxicity

Hazard Classification (Category 1A); May cause [1112][3]
damage to organs

(cardiovascular system).

_ _ Incineration at a licensed
Primary Disposal Route ) ) [2][5]
chemical destruction plant.

- ) Do not discharge into sewer
Prohibited Disposal Methods ) [2]
systems or drains.

) ) Protective gloves, protective
Personal Protective Equipment

clothing, eye protection/face 1][6
(PPE) g, eyep [1][6]

protection.

Absorb with inert material,
] collect in a suitable container
Spill Cleanup . [3]
for disposal, and

decontaminate the area.

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol outlines the necessary steps for the proper disposal of Carboprost tromethamine
and associated waste materials in a laboratory setting.

1. Waste Segregation and Collection:

« ldentify Waste Streams: Categorize Carboprost waste into sharps (needles, syringes), liquid
waste (unused or expired solutions), and contaminated labware (vials, pipette tips, gloves,
bench paper).

o Use Designated Waste Containers:
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o Place all sharps contaminated with Carboprost into a designated, puncture-resistant
sharps container labeled "Hazardous Drug Waste" or as required by your institution's

policy.

o Collect liquid Carboprost waste in a dedicated, leak-proof, and clearly labeled hazardous
waste container. The container should be compatible with the solvent used in the
Carboprost solution.

o Dispose of all contaminated labware and personal protective equipment (PPE) in a
designated hazardous waste bag or container.

. Hazardous Waste Determination:

Consult your institution's Environmental Health and Safety (EHS) department to perform a
formal hazardous waste determination for your Carboprost waste stream. This
determination will be based on its characteristics and your local regulations.

If deemed a RCRA hazardous waste, it must be managed according to federal, state, and
local hazardous waste regulations.

. Container Management and Labeling:

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,
the name of the chemical (Carboprost tromethamine), the specific hazard (e.g.,
"Reproductive Hazard," "Toxic"), and the accumulation start date.

Storage: Store waste containers in a designated, secure area away from incompatible
materials. The storage area should be well-ventilated.

. Final Disposal:

Arrange for Pickup: Contact your institution's EHS department or a licensed hazardous
waste contractor to arrange for the pickup and disposal of the Carboprost waste.

Incineration: The recommended final disposal method for Carboprost waste is incineration
at a permitted facility.[2][5]
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Documentation: Maintain accurate records of all hazardous waste generated and disposed
of, in accordance with regulatory requirements.

. Spill Management:

Evacuate and Secure: In the event of a spill, evacuate the immediate area and restrict
access.

Don Appropriate PPE: Wear appropriate PPE, including double gloves, a lab coat or gown,
and eye protection.

Contain and Absorb: Cover the spill with an absorbent material (e.g., chemical absorbent
pads or granules).

Collect and Clean: Carefully collect the absorbed material and any contaminated debris and
place it in a designated hazardous waste container. Clean the spill area with an appropriate
decontamination solution.

Report: Report the spill to your supervisor and your institution's EHS department.

Carboprost Disposal Workflow
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Carboprost Disposal Workflow
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Caption: Logical workflow for the proper disposal of Carboprost waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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